Cas no 2229600-96-6 (tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate
• CAS No: 2229600-96-6
• MF: C₁₂H₁₆FNO₂S
• MW: 257.324345588684
• CID: 5912518
• PubChem ID: 165972856
• Update Time: 2025-07-22

tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate
• EN300-1884560
• 2229600-96-6
• tert-butyl N-[4-fluoro-3-(sulfanylmethyl)phenyl]carbamate

• Inchi： 1S/C12H16FNO2S/c1-12(2,3)16-11(15)14-9-4-5-10(13)8(6-9)7-17/h4-6,17H,7H2,1-3H3,(H,14,15)
• InChI Key： PLUVIAOAVVMCDK-UHFFFAOYSA-N
• SMILES： SCC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 257.08857809g/mol
• Monoisotopic Mass: 257.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate

Introduction to Compound with CAS No. 2229600-96-6 and Product Name: *tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate*

Compound with the CAS number 2229600-96-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate, provides a detailed molecular description that is crucial for understanding its potential applications and interactions within biological systems. This compound belongs to a class of molecules known for their versatile reactivity and utility in synthetic chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate features a carbamate functional group attached to a phenyl ring, which is further modified by a fluoro substituent and a sulfanylmethyl group. The presence of these specific functional groups makes the compound an attractive candidate for further investigation in drug discovery pipelines. The carbamate moiety, in particular, is well-known for its role as a pharmacophore in various drugs, contributing to their bioactivity and mechanism of action.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluoro group in tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate is strategically positioned to influence the electronic properties of the molecule, potentially modulating its interactions with biological targets. This has led to increased interest in exploring its applications in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The sulfanylmethyl group, for instance, can serve as a versatile handle for further functionalization, allowing chemists to tailor the properties of the resulting derivatives. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact the efficacy and safety of a drug candidate.

The synthesis of tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the desired molecular framework. These methods highlight the compound's complexity and the sophistication required to produce it on an industrial scale.

Recent studies have begun to explore the biological activity of derivatives of this compound, revealing promising results in preclinical models. For instance, researchers have demonstrated that certain modifications can enhance binding affinity to specific protein targets, suggesting potential therapeutic applications. These findings underscore the importance of continued research into this class of molecules and open up new avenues for drug development.

The role of computational chemistry in understanding the behavior of tert-butyl N-4-fluoro-3-(sulfanylmethyl)phenylcarbamate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological receptors at the atomic level. This information is invaluable for designing experiments and optimizing synthetic routes before moving into costly and time-consuming laboratory work.

In conclusion, compound with CAS No. 2229600-96-6 represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs targeting various diseases. As our understanding of its properties grows, so too does its potential to contribute to groundbreaking therapies that improve human health.